2-(4-ethoxyphenyl)-5-[(4-methylbenzyl)amino]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-(4-ethoxyphenyl)-5-[(4-methylphenyl)methylamino]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C20H19N3O2/c1-3-24-17-10-8-16(9-11-17)19-23-18(12-21)20(25-19)22-13-15-6-4-14(2)5-7-15/h4-11,22H,3,13H2,1-2H3
• InChI Key: RXGMFVTWINBUBK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=C(O2)NCC3=CC=C(C=C3)C)C#N
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

2-(4-ethoxyphenyl)-5-[(4-methylbenzyl)amino]-1,3-oxazole-4-carbonitrile is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as EMD 534085 and is a member of the oxazole family of compounds.

Scientific Research Applications

2-(4-ethoxyphenyl)-5-[(4-methylbenzyl)amino]-1,3-oxazole-4-carbonitrile has been the subject of scientific research due to its potential applications in various fields. This compound has been studied for its anticancer properties and has been found to inhibit the growth of cancer cells in vitro. It has also been studied for its potential use as an anti-inflammatory agent and has been found to reduce inflammation in animal models.

Mechanism of Action

The mechanism of action of 2-(4-ethoxyphenyl)-5-[(4-methylbenzyl)amino]-1,3-oxazole-4-carbonitrile is not well understood. However, it has been suggested that this compound may work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by reducing the production of inflammatory cytokines in the body.
Biochemical and Physiological Effects:
2-(4-ethoxyphenyl)-5-[(4-methylbenzyl)amino]-1,3-oxazole-4-carbonitrile has been found to have a number of biochemical and physiological effects. This compound has been found to reduce the expression of certain genes that are involved in cancer cell growth and proliferation. It has also been found to reduce the production of inflammatory cytokines in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-ethoxyphenyl)-5-[(4-methylbenzyl)amino]-1,3-oxazole-4-carbonitrile in lab experiments include its potential anticancer and anti-inflammatory properties. However, the limitations of using this compound include its limited solubility in water and its potential toxicity.

Future Directions

There are a number of future directions for research on 2-(4-ethoxyphenyl)-5-[(4-methylbenzyl)amino]-1,3-oxazole-4-carbonitrile. One direction is to further investigate the mechanism of action of this compound and its potential use as an anticancer and anti-inflammatory agent. Another direction is to investigate the potential use of this compound in other fields, such as in the treatment of neurodegenerative diseases. Additionally, further research could be conducted to optimize the synthesis method for this compound and to investigate the potential for modifying its structure to improve its properties.

Synthesis Methods

The synthesis of 2-(4-ethoxyphenyl)-5-[(4-methylbenzyl)amino]-1,3-oxazole-4-carbonitrile involves the reaction of 4-ethoxyphenylacetic acid with thionyl chloride to form 4-ethoxyphenylacetyl chloride. This compound is then reacted with 4-methylbenzylamine and potassium carbonate in dimethylformamide to form the intermediate product. The intermediate product is then reacted with 2-bromo-2-cyanopropane in the presence of potassium carbonate to form the final product.